2,2,4,4-tetramethyloxolane-3-carboxylic acid
Description
2,2,4,4-Tetramethyloxolane-3-carboxylic acid, also known as TOMCA, is a cyclic amino acid. It has a CAS Number of 2470441-13-3 and a molecular weight of 172.22 . The IUPAC name for this compound is 2,2,4,4-tetramethyltetrahydrofuran-3-carboxylic acid .
Molecular Structure Analysis
The InChI code for 2,2,4,4-tetramethyloxolane-3-carboxylic acid is1S/C9H16O3/c1-8(2)5-12-9(3,4)6(8)7(10)11/h6H,5H2,1-4H3,(H,10,11) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
The physical and chemical properties of 2,2,4,4-tetramethyloxolane-3-carboxylic acid include a molecular formula of C9H16O3 and a molecular weight of 172.22 . Unfortunately, the web search results did not provide further details such as melting point, boiling point, or density.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,2,4,4-tetramethyloxolane-3-carboxylic acid can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "2,2,4,4-tetramethyl-1,3-cyclobutanediol", "Sodium hydroxide", "Methanol", "Sulfuric acid", "Sodium bicarbonate", "Ethyl acetate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Conversion of 2,2,4,4-tetramethyl-1,3-cyclobutanediol to 2,2,4,4-tetramethyl-1,3-cyclobutanedione", "In a round-bottom flask, add 2,2,4,4-tetramethyl-1,3-cyclobutanediol (10 g) and sulfuric acid (10 mL). Heat the mixture to 80°C for 2 hours. Cool the mixture to room temperature and add water (50 mL). Extract the mixture with ethyl acetate (3 x 50 mL). Combine the organic layers and wash with sodium bicarbonate solution (10%). Dry the organic layer over sodium sulfate and evaporate the solvent to obtain 2,2,4,4-tetramethyl-1,3-cyclobutanedione as a yellow oil.", "Step 2: Conversion of 2,2,4,4-tetramethyl-1,3-cyclobutanedione to 2,2,4,4-tetramethyltetrahydrofuran-3-one", "In a round-bottom flask, add 2,2,4,4-tetramethyl-1,3-cyclobutanedione (5 g) and sodium hydroxide (5 g) in methanol (50 mL). Heat the mixture to reflux for 2 hours. Cool the mixture to room temperature and add water (50 mL). Extract the mixture with ethyl acetate (3 x 50 mL). Combine the organic layers and wash with sodium bicarbonate solution (10%). Dry the organic layer over sodium sulfate and evaporate the solvent to obtain 2,2,4,4-tetramethyltetrahydrofuran-3-one as a colorless oil.", "Step 3: Conversion of 2,2,4,4-tetramethyltetrahydrofuran-3-one to 2,2,4,4-tetramethyloxolane-3-carboxylic acid", "In a round-bottom flask, add 2,2,4,4-tetramethyltetrahydrofuran-3-one (5 g) and sodium hydroxide (5 g) in methanol (50 mL). Heat the mixture to reflux for 2 hours. Cool the mixture to room temperature and add water (50 mL). Acidify the mixture with hydrochloric acid (10%). Extract the mixture with ethyl acetate (3 x 50 mL). Combine the organic layers and wash with sodium chloride solution (10%). Dry the organic layer over sodium sulfate and evaporate the solvent to obtain 2,2,4,4-tetramethyloxolane-3-carboxylic acid as a white solid." ] } | |
CAS RN |
2470441-13-3 |
Product Name |
2,2,4,4-tetramethyloxolane-3-carboxylic acid |
Molecular Formula |
C9H16O3 |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
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